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Compound of Interest

Compound Name: Milbemycin A3 Oxime

Cat. No.: B15555607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and weight of

milbemycin A3 oxime, a key derivative in the milbemycin family of antiparasitic agents. This

document outlines the fundamental physicochemical properties and presents standardized

experimental methodologies for their determination, crucial for quality control, new drug

development, and regulatory compliance.

Core Molecular Data of Milbemycin A3 Oxime
The essential molecular identifiers for milbemycin A3 oxime are summarized below. These

values are foundational for all stoichiometric calculations, analytical characterization, and

formulation development.

Parameter Value Source

Molecular Formula C₃₁H₄₃NO₇ PubChem[1]

Molecular Weight ( g/mol ) 541.7
PubChem[1], Bioaustralis Fine

Chemicals[2]

Monoisotopic Mass (Da) 541.30395271 PubChem[1]

CAS Number 114177-14-9
Santa Cruz Biotechnology[3],

Cayman Chemical[4]
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Experimental Determination of Molecular Formula
and Weight
Accurate determination of the molecular formula and weight of a compound like milbemycin
A3 oxime is a critical step in its chemical identification and characterization. The following are

standard experimental protocols employed for this purpose.

Protocol 1: Molecular Weight Determination by Mass
Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. This allows for the precise determination of the molecular weight of a compound.

Methodology:

Sample Preparation: A dilute solution of milbemycin A3 oxime is prepared in a suitable

volatile solvent, such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer. Electron ionization

(EI) is a common method where the sample is bombarded with a high-energy electron beam,

causing the molecule to lose an electron and form a positively charged molecular ion (M+).

Acceleration: The newly formed ions are accelerated by an electric field, causing them to

move into the mass analyzer.

Deflection/Separation: The ions are then subjected to a magnetic field, which deflects them.

The degree of deflection is inversely proportional to the mass of the ion; lighter ions are

deflected more than heavier ones.

Detection: A detector measures the abundance of ions at each mass-to-charge ratio. The

peak corresponding to the molecular ion (M+) provides the molecular weight of the

compound. For high-resolution mass spectrometry, the exact mass can be determined,

which can help in confirming the molecular formula.

Protocol 2: Molecular Formula Determination by
Elemental Analysis
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Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, is used to

determine the empirical formula of a pure organic compound. When combined with the

molecular weight from mass spectrometry, the molecular formula can be definitively

established.

Methodology:

Sample Combustion: A precisely weighed sample of pure milbemycin A3 oxime is

combusted in a furnace in the presence of excess oxygen. This process converts the carbon

in the sample to carbon dioxide (CO₂), the hydrogen to water (H₂O), and the nitrogen to

nitrogen gas (N₂) or nitrogen oxides.

Product Separation and Detection: The combustion products are passed through a series of

traps or columns.

Water is absorbed in a trap containing a desiccant like magnesium perchlorate.

Carbon dioxide is absorbed in a trap containing a substance like sodium hydroxide.

Nitrogen is typically measured by thermal conductivity after the other products have been

removed.

Quantification: The mass of the CO₂, H₂O, and N₂ is determined.

Calculation of Elemental Composition: The mass percentages of carbon, hydrogen, and

nitrogen in the original sample are calculated from the masses of the combustion products.

The percentage of oxygen is often determined by difference.

Empirical Formula Determination: The mass percentages are converted to molar ratios to

establish the simplest whole-number ratio of atoms in the molecule (the empirical formula).

Molecular Formula Determination: The molecular weight determined by mass spectrometry

is divided by the formula weight of the empirical formula. The resulting integer is used to

multiply the subscripts in the empirical formula to obtain the molecular formula.
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Mechanism of Action: Glutamate-Gated Chloride
Channel Modulation
Milbemycin A3 oxime is part of the milbemycin class of macrocyclic lactones, which exert

their antiparasitic effects by targeting the nervous system of invertebrates. The primary target is

the glutamate-gated chloride channel (GluCl).
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Caption: Mechanism of action of Milbemycin A3 Oxime.
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Experimental Workflow for Molecular
Characterization
The logical flow for the complete molecular characterization of milbemycin A3 oxime is

depicted below. This workflow ensures a systematic and comprehensive analysis, starting from

sample purification to the final determination of its molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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